
Endogenous Production of 2',3'-cAMP in
Mammals: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Adenosine 2',3'-cyclic phosphate

CAS No.: 1264440-62-1

Cat. No.: B15575329

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of the endogenous production of 2',3'-cyclic

adenosine monophosphate (2',3'-cAMP) in mammals. Historically considered a simple RNA

degradation product, 2',3'-cAMP is now emerging as a significant signaling molecule,

particularly in the context of cellular stress and injury. This document details the enzymatic

pathways responsible for its synthesis and degradation, its known cellular functions, and its

role in the "2',3'-cAMP-adenosine pathway." Furthermore, this guide presents quantitative data

on 2',3'-cAMP levels in various mammalian tissues, comprehensive experimental protocols for

its quantification and the assessment of related enzyme activities, and visual diagrams of the

key signaling and metabolic pathways. This information is intended to serve as a valuable

resource for researchers and professionals in drug development seeking to understand and

target this noncanonical cyclic nucleotide.
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Cyclic adenosine monophosphate (cAMP) is a well-established second messenger involved in

a multitude of cellular signaling pathways. While the canonical 3',5'-cAMP has been extensively

studied, its positional isomer, 2',3'-cAMP, has only recently garnered significant attention within

the scientific community. Unlike 3',5'-cAMP, which is synthesized from ATP by adenylyl

cyclases, 2',3'-cAMP is a product of RNA breakdown. Its endogenous presence has been

confirmed in a range of biological systems, from bacteria to mammals.

The production of 2',3'-cAMP is significantly increased under conditions of cellular stress and

tissue injury, suggesting a role as a damage-associated molecular pattern (DAMP). Once

formed, 2',3'-cAMP can be metabolized, primarily by the enzyme 2',3'-cyclic nucleotide 3'-

phosphodiesterase (CNPase), to 2'-adenosine monophosphate (2'-AMP). This initiates a

signaling cascade known as the "2',3'-cAMP-adenosine pathway," which ultimately leads to the

production of adenosine, a potent tissue-protective and immunomodulatory molecule. However,

high intracellular concentrations of 2',3'-cAMP have also been associated with mitochondrial

dysfunction and apoptosis, highlighting the importance of its tightly regulated metabolism.

Enzymatic Production and Metabolism of 2',3'-cAMP
The synthesis and degradation of 2',3'-cAMP are governed by a specific set of enzymes,

primarily ribonucleases and phosphodiesterases.

Synthesis of 2',3'-cAMP via RNA Degradation
The primary source of endogenous 2',3'-cAMP is the degradation of RNA. This process is

catalyzed by various ribonucleases (RNases) that cleave the phosphodiester bonds of RNA,

yielding 2',3'-cyclic phosphodiester intermediates. The transphosphorylation reaction catalyzed

by RNases is the key step in 2',3'-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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